7'-Bromospiro[cyclopropane-1,3'-indolin]-2'-one

• IUPAC Name: 7-bromospiro[1H-indole-3,1'-cyclopropane]-2-one
• InChI: InChI=1S/C10H8BrNO/c11-7-3-1-2-6-8(7)12-9(13)10(6)4-5-10/h1-3H,4-5H2,(H,12,13)
• InChI Key: RTMUNQFNYDTPSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C3=C(C(=CC=C3)Br)NC2=O
• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol
• CAS No.: 1360935-49-4

Description

7'-Bromospiro[cyclopropane-1,3'-indolin]-2'-one is a useful research compound. Its molecular formula is C10H8BrNO and its molecular weight is 238.084. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis

• Expedient Synthesis of Spirocyclopropyl Oxindoles : A study developed a straightforward method for synthesizing spirocyclopropyl oxindoles, demonstrating high diastereomeric ratios and yields (Roy & Chen, 2013).
• Catalyst-Free Cyclopropanation : Another research presented an efficient, catalyst-free approach for producing spiro[cyclopropane-1,3'-indolin]-2'-ones, notable for its high diastereoselectivity (Maurya et al., 2014).

Synthesis of Complex Structures

• Synthesis of 2,6-Diarylspiro[Cyclohexane-1,3'-Indoline]-2',4-Diones : This paper describes the synthesis of complex spirocyclohexane-indoline derivatives, achieved through double Michael additions, highlighting the method's high yield and chemoselectivity (Li, Li, & Yang, 2017).
• 7'-Arylidenespiro[indoline-3,1'-pyrrolizines] Synthesis : Demonstrates the synthesis of functionalized 7'-arylidenespiro[indoline-3,1'-pyrrolizines] using a three-component reaction, with good yields and diastereoselectivity (Huang et al., 2019).

Potential Anticancer Applications

• Anticancer Activity of Spiro[cyclopropane-1,3'-indolin]-2'-ones : A study synthesized and evaluated various spiro[cyclopropane-1,3'-indolin]-2'-ones for their anticancer activity against different human cancer cell lines, showing promising results (Reddy et al., 2015).

Enantioselective Synthesis

• Bispiro[indanedione-oxindole-cyclopropane] Synthesis : This research presents the synthesis of novel bispiro compounds, highlighting their high yields and selectivity, achieved through squaramide-catalyzed cycloaddition reactions (Hao et al., 2022).

Diverse Chemical Applications

• Photochemically Induced Ring Opening : Investigates the photochemical deracemization of spirocyclopropyl oxindoles, providing evidence of a triplet 1,3-diradical intermediate and demonstrating deracemization using a chiral sensitizer (Li et al., 2020).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. Precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352.